Cas no 2091719-48-9 (3-isopropoxy-4-methylthiophene-2-carboxylic acid)

• Product Name: 3-isopropoxy-4-methylthiophene-2-carboxylic acid
• CAS No: 2091719-48-9
• MF: C₉H₁₂O₃S
• MW: 200.254781723022
• CID: 5722418
• PubChem ID: 121207949
• Update Time: 2025-11-01

3-isopropoxy-4-methylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• starbld0028446
• 3-isopropoxy-4-methylthiophene-2-carboxylic acid
• AKOS026717225
• F2147-4606
• 2091719-48-9

• Inchi： 1S/C9H12O3S/c1-5(2)12-7-6(3)4-13-8(7)9(10)11/h4-5H,1-3H3,(H,10,11)
• InChI Key： CJVZDCZDPHNROL-UHFFFAOYSA-N
• SMILES： S1C=C(C)C(=C1C(=O)O)OC(C)C

Computed Properties

• Exact Mass: 200.05071541g/mol
• Monoisotopic Mass: 200.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 314.4±37.0 °C at 760 mmHg
• Flash Point: 143.9±26.5 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-isopropoxy-4-methylthiophene-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-isopropoxy-4-methylthiophene-2-carboxylic acid

Introduction to 3-isopropoxy-4-methylthiophene-2-carboxylic acid (CAS No. 2091719-48-9)

3-isopropoxy-4-methylthiophene-2-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2091719-48-9, is a structurally intriguing compound that has garnered significant attention in the field of medicinal chemistry and synthetic organic chemistry. This compound belongs to the thiophene derivatives, a class of heterocyclic compounds known for their broad spectrum of biological activities and pharmaceutical applications. The presence of both an isopropoxy group and a carboxylic acid moiety in its molecular structure endows it with unique chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The thiophene core, characterized by a five-membered ring containing sulfur and carbon atoms, is a privileged scaffold in drug discovery due to its ability to interact with biological targets in a manner similar to benzene derivatives but with enhanced functionalization possibilities. The isopropoxy substituent at the 3-position and the methylthio group at the 4-position further modulate the electronic and steric environment of the thiophene ring, influencing its reactivity and biological interactions. The carboxylic acid functionality at the 2-position provides an acidic proton, making this compound amenable to further derivatization via esterification, amidation, or salt formation, thereby expanding its utility in medicinal chemistry.

In recent years, there has been a surge in research focused on thiophene derivatives due to their demonstrated efficacy as pharmacological agents across various therapeutic areas. For instance, studies have highlighted the potential of thiophene-based compounds as antimicrobial agents, anti-inflammatory drugs, and even in the development of central nervous system (CNS) therapeutics. The specific arrangement of substituents in 3-isopropoxy-4-methylthiophene-2-carboxylic acid positions it as a promising building block for designing novel molecules with tailored biological activities.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of more complex scaffolds. Researchers have leveraged its structure to develop libraries of derivatives for high-throughput screening (HTS) campaigns aimed at identifying new lead compounds. The isopropoxy group can be selectively modified or removed through various chemical transformations, allowing for fine-tuning of physicochemical properties such as solubility, lipophilicity, and metabolic stability. Similarly, the carboxylic acid moiety serves as a versatile handle for further functionalization, enabling the creation of esters, amides, or other bioconjugates that can enhance drug-like characteristics.

The synthesis of 3-isopropoxy-4-methylthiophene-2-carboxylic acid itself presents an interesting challenge due to the need to introduce specific functional groups while maintaining regioselectivity. Modern synthetic methodologies have enabled efficient access to this compound through multi-step routes that often involve palladium-catalyzed cross-coupling reactions, nucleophilic substitutions on pre-functionalized thiophenes, or directed ortho-metalation strategies. These advances have not only simplified the preparation process but also opened up new avenues for structural diversification.

From a biological perspective, the potential pharmacological activity of 3-isopropoxy-4-methylthiophene-2-carboxylic acid has been explored in several contexts. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory effects on certain enzymes or receptors implicated in inflammatory pathways. Additionally, the thiophene scaffold is known to interact with DNA intercalators or metal ions, raising possibilities for applications in anticancer therapy. While further research is needed to fully elucidate its mechanisms of action, these preliminary findings underscore its significance as a pharmacologically relevant entity.

The integration of computational chemistry and machine learning techniques has further accelerated the discovery process involving thiophene derivatives like 3-isopropoxy-4-methylthiophene-2-carboxylic acid. These tools allow researchers to predict binding affinities, optimize synthetic pathways, and identify promising analogs with minimal experimental work. By leveraging large datasets and advanced algorithms, scientists can now design more rational approaches to drug development based on structural insights derived from this compound.

In conclusion,3-isopropoxy-4-methylthiophene-2-carboxylic acid (CAS No. 2091719-48-9) represents a structurally fascinating and biologically relevant compound that continues to inspire innovation in medicinal chemistry. Its unique combination of functional groups makes it an excellent candidate for further exploration as both a synthetic intermediate and a potential lead molecule for therapeutic intervention. As research progresses，this compound is likely to play an increasingly important role in the development of next-generation pharmaceuticals targeting diverse disease states.